- Prepartion of cycloalka-fused pyrimidines as ferroportin inhibitors, World Intellectual Property Organization, , ,
Cas no 937236-73-2 (ethyl 2-(2-chloro-4-pyridyl)acetate)
937236-73-2 structure
Product Name:ethyl 2-(2-chloro-4-pyridyl)acetate
CAS No:937236-73-2
MF:C9H10ClNO2
MW:199.634201526642
CID:2126047
PubChem ID:57709236
Update Time:2024-10-26
ethyl 2-(2-chloro-4-pyridyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-chloropyridin-4-yl)acetate
- MFDZGDBPQSJAIC-UHFFFAOYSA-N
- NE34562
- 4-Pyridineacetic acid, 2-chloro-, ethyl ester
- (2-chloro-pyridin-4-yl)-acetic acid ethyl ester
- Ethyl 2-chloro-4-pyridineacetate (ACI)
- (2-Chloropyridin-4-yl)acetic acid ethyl ester
- ethyl 2-(2-chloro-4-pyridyl)acetate
- AKOS026729461
- E81939
- DB-334041
- AS-83923
- EN300-125107
- SCHEMBL191331
- CS-0148583
- ethyl2-(2-chloropyridin-4-yl)acetate
- 937236-73-2
-
- Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)6-7-3-4-11-8(10)5-7/h3-5H,2,6H2,1H3
- InChI Key： MFDZGDBPQSJAIC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)CC(=O)OCC
Computed Properties
- Exact Mass: 199.0400063g/mol
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 2
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 287.3±25.0 °C at 760 mmHg
- Flash Point: 227.2±28.7 °C
ethyl 2-(2-chloro-4-pyridyl)acetate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
ethyl 2-(2-chloro-4-pyridyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126533-10mg |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126533-50mg |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B126533-100mg |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-125107-0.05g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 0.05g |
$155.0 | 2023-06-08 | |
| Enamine | EN300-125107-0.1g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 0.1g |
$232.0 | 2023-06-08 | |
| Enamine | EN300-125107-0.25g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 0.25g |
$331.0 | 2023-06-08 | |
| Enamine | EN300-125107-0.5g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 0.5g |
$524.0 | 2023-06-08 | |
| Enamine | EN300-125107-1.0g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 1g |
$671.0 | 2023-06-08 | |
| Enamine | EN300-125107-2.5g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 2.5g |
$1315.0 | 2023-06-08 | |
| Enamine | EN300-125107-5.0g |
ethyl 2-(2-chloropyridin-4-yl)acetate |
937236-73-2 | 95% | 5g |
$1945.0 | 2023-06-08 |
ethyl 2-(2-chloro-4-pyridyl)acetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 2 h, -78 °C
1.2 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C; -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 10 min, -78 °C; -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of pyrazolylurea compounds as hemopoietic cell kinase (p59-HCK) inhibitors for treatment of influenza infection, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 0.5 h, -78 °C → 0 °C; 0 °C → -78 °C
1.2 -78 °C; 0.5 h, -78 °C; -78 °C → rt
1.2 -78 °C; 0.5 h, -78 °C; -78 °C → rt
Reference
- Quinolone derivatives, especially oxopyridopirimidines, as fibroblast growth factor inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of heteroaryl antagonists of prostaglandin D2 receptors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt → -78 °C; 15 min, -78 °C; 15 min, -78 °C
1.2 5 min, -78 °C; 15 min, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 5 min, -78 °C; 15 min, -78 °C; -78 °C → 0 °C; 4 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Spiro imidazole derivatives as PPAR modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with PPAR activity., World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Beta-lactamase inhibitors, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: Palladium diacetate Solvents: Ethanol ; rt
Reference
- Preparation of [1,3]thiazolo[5,4-b]pyridine-2-amine derivatives as VEGF receptor 2 kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 2 h, -78 °C
1.2 Reagents: Hexamethylphosphoramide ; 1 h, -78 °C; rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Hexamethylphosphoramide ; 1 h, -78 °C; rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of heterocyclic compounds as glucokinase activators, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 2 h, -78 °C
1.2 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Prepartion of pyrimidines as ferroportin inhibitors, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C; -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 10 min, -78 °C; -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Pyrazolylurea derivatives as antiviral agents and their preparation and use in the treatment of viral infection, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.2 10 min, -78 °C → 0 °C; 20 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
Reference
- Preparation of pyrazolyl ureas as p38 MAP kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 -78 °C; 12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.2 -78 °C; 12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
Reference
- Preparation of 18F-labeled coumarin derivatives useful as in vivo imaging agent for MAO-B, World Intellectual Property Organization, , ,
ethyl 2-(2-chloro-4-pyridyl)acetate Raw materials
ethyl 2-(2-chloro-4-pyridyl)acetate Preparation Products
ethyl 2-(2-chloro-4-pyridyl)acetate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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